Cas no 1239511-34-2 (4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 1239511-34-2
• MF: C₈H₆F₃N₃S
• MW: 233.21355009079
• CID: 4564186
• PubChem ID: 28812038
• Update Time: 2025-06-15

4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-amine
• D74214
• 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C8H6F3N3S/c9-8(10,11)6-5(7(12)14-13-6)4-2-1-3-15-4/h1-3H,(H3,12,13,14)
• InChI Key： CFFNYBLQRHIDJN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(N)=NNC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2.1
• Topological Polar Surface Area: 82.9

Additional information on 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine

Recent Advances in the Study of 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 1239511-34-2)

The compound 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 1239511-34-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both thiophene and trifluoromethyl groups in its structure enhances its reactivity and makes it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully employed this compound in the synthesis of various pyrazole derivatives, which exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most notable advancements in the study of this compound is its potential application in the treatment of neurodegenerative diseases. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine exhibit significant inhibitory activity against key enzymes involved in neurodegenerative pathways. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic potential, the compound has also been investigated for its role in material science. Researchers have explored its use in the development of organic semiconductors and photovoltaic materials, leveraging its electron-rich thiophene moiety and the electron-withdrawing trifluoromethyl group. These studies have opened new avenues for the application of 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine in optoelectronic devices.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on improving the yield and purity of 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine through innovative synthetic routes and catalytic methods. For instance, a study published in Organic Process Research & Development reported a novel catalytic system that significantly enhances the efficiency of the synthesis process, making it more feasible for industrial-scale production.

In conclusion, 4-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS: 1239511-34-2) represents a compound of great interest in both medicinal chemistry and material science. Its unique structural properties and diverse applications underscore its potential as a valuable tool in drug discovery and material development. Future research should focus on further elucidating its mechanism of action and exploring its applications in other therapeutic areas.